Cas no 1503220-07-2 (3-amino-3-(3-methylfuran-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-methylfuran-2-yl)propan-1-ol
• CAS No: 1503220-07-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6060258
• PubChem ID: 126972817
• Update Time: 2025-11-03

3-amino-3-(3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methylfuran-2-yl)propan-1-ol
• 1503220-07-2
• EN300-1831070

• Inchi： 1S/C8H13NO2/c1-6-3-5-11-8(6)7(9)2-4-10/h3,5,7,10H,2,4,9H2,1H3
• InChI Key： MMEJMQYFKMQTRY-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CCO)N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-3-(3-methylfuran-2-yl)propan-1-ol

Recent Advances in the Study of 3-amino-3-(3-methylfuran-2-yl)propan-1-ol (CAS: 1503220-07-2): A Comprehensive Research Brief

In recent years, the compound 3-amino-3-(3-methylfuran-2-yl)propan-1-ol (CAS: 1503220-07-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan ring and amino alcohol functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the synthesis of 3-amino-3-(3-methylfuran-2-yl)propan-1-ol involves the optimization of catalytic processes to enhance yield and purity. Researchers have reported the use of novel chiral catalysts to achieve enantioselective synthesis, which is critical for its application in asymmetric drug synthesis. These developments not only improve the scalability of production but also ensure the consistency of the compound's pharmacological profile.

Pharmacological studies have revealed that 3-amino-3-(3-methylfuran-2-yl)propan-1-ol exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its affinity for certain G-protein-coupled receptors (GPCRs), suggesting potential applications in neurological disorders such as anxiety and depression. Additionally, preliminary data indicate its role in modulating inflammatory pathways, which could pave the way for its use in autoimmune diseases.

The molecular mechanisms underlying the biological effects of 3-amino-3-(3-methylfuran-2-yl)propan-1-ol are currently under investigation. Recent structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into its binding interactions with target proteins. These findings are instrumental in the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, the ongoing research on 3-amino-3-(3-methylfuran-2-yl)propan-1-ol (CAS: 1503220-07-2) highlights its multifaceted potential in drug discovery. The advancements in synthesis, pharmacological characterization, and mechanistic understanding underscore its significance as a promising candidate for future therapeutics. Further studies are warranted to explore its full therapeutic spectrum and to address any potential challenges in clinical translation.